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Compound of Interest

Compound Name: Ethyl acetoacetate-3-13C

Cat. No.: B1625688

An In-depth Technical Guide to the Physicochemical Properties of Ethyl acetoacetate-3-13C

Introduction

Ethyl acetoacetate-3-13C is a stable isotope-labeled form of ethyl acetoacetate, an organic
compound widely utilized as an intermediate in various chemical syntheses.[1] The
incorporation of a carbon-13 isotope at the third carbon position makes it a valuable tracer for
metabolic studies and for quantitative analysis using techniques like nuclear magnetic
resonance (NMR), gas chromatography-mass spectrometry (GC-MS), and liquid
chromatography-mass spectrometry (LC-MS).[1] Its application extends to proteomics and as a
synthetic intermediate.[2] This guide provides a comprehensive overview of its physicochemical
properties, experimental protocols, and applications, particularly for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

The key physicochemical properties of Ethyl acetoacetate-3-13C are summarized in the table
below. These properties are crucial for its handling, application in experimental settings, and for
the interpretation of analytical data.
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Property Value Source
Molecular Formula Cs(13C)H1003 [3]
Molecular Weight 131.13 g/mol [21[3]1[41[5]
Appearance Colorless liquid [6]

Odor Fruity [6]

Boiling Point 181 °C (lit.) [4]
Melting Point -43 °C (lit.) [4]
Density 1.037 g/mL at 25 °C [4]

Refractive Index

n20/D 1.419 (lit.)

[4]

Flash Point

84 °C (closed cup)

[4]

Isotopic Purity

99 atom % 13C

[4]

Chemical Purity

98-99%

[2]14]

CAS Number

61973-42-0

[2]141[5]

Experimental Protocols
Synthesis of [3-**C]acetoacetate from Ethyl

acetoacetate-3-1*C

A primary application of Ethyl acetoacetate-3-13C is as a precursor for the synthesis of [3-

13Clacetoacetate, which can be hyperpolarized for use in metabolic imaging.[7] The synthesis

involves the saponification of the ethyl ester.[7]

Protocol:

e Place 1 gram of [3-13C]ethyl acetoacetate in a suitable reaction vessel.[7]

e Add 4.8 mL of water to the vessel.[7]

e Add 1.9 mL of 4 mol/L lithium hydroxide.[7]
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» Place the reaction mixture in a water bath at 40°C.[7]
e The reaction proceeds to yield lithium [3-13Clacetoacetate.[7]

o The purity of the synthesized [3-13C]acetoacetate can be assessed using hyperpolarized 13C-
NMR.[7]

The workflow for this synthesis is illustrated in the diagram below.
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Reactants

Water (H20) Products

Progess Ethanol

Lithium Hydroxide (LiOH) @Hea’( at 40°C )

[3-13CJacetoacetate

Ethyl acetoacetate-3-13C
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Ethyl Acetate Sodium Ethoxide (Base)

Claisen Condensation

Acidification

Purification (Distillation)

Ethyl Acetoacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical properties of Ethyl acetoacetate-3-
13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625688#physicochemical-properties-of-ethyl-
acetoacetate-3-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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